
A Technical Guide to 6-TMR-Tre for Advanced
Bacterial Imaging

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 6 TMR Tre

Cat. No.: B12362503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 6-

carboxytetramethylrhodamine-trehalose (6-TMR-Tre), a fluorescent probe enabling real-time

visualization of the bacterial cell envelope. This document details the probe's mechanism of

action, photophysical properties, and its application in advanced imaging techniques,

particularly super-resolution microscopy. Experimental protocols for synthesis, bacterial

labeling, and imaging are provided to facilitate its use in research and drug development.

Introduction
The mycobacterial cell wall, a complex and dynamic structure, is a crucial target for both

therapeutic intervention and diagnostic imaging. 6-TMR-Tre is a fluorescently labeled trehalose

analog that has emerged as a powerful tool for studying the biogenesis and dynamics of the

mycobacterial mycomembrane. By mimicking a natural substrate, it is metabolically

incorporated into the cell wall, allowing for specific and high-resolution imaging of live bacteria.

Mechanism of Action: Hijacking the Mycomembrane
Synthesis Pathway
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6-TMR-Tre's specificity for mycobacteria and related actinobacteria stems from its recognition

and processing by the Antigen 85 (Ag85) complex, a group of mycolyltransferase enzymes

essential for the synthesis of the mycomembrane[1][2]. The probe is incorporated into trehalose

monomycolate (TMM), a key glycolipid in the mycobacterial cell wall[1][3].

The proposed pathway is as follows:

Uptake: Exogenously supplied 6-TMR-Tre is taken up by the mycobacterium.

Ag85-Mediated Mycolylation: The Ag85 complex, located in the cell envelope, catalyzes the

transfer of a mycolic acid from a donor molecule to the 6-hydroxyl group of the trehalose

moiety of 6-TMR-Tre.

Incorporation into TMM: This enzymatic reaction results in the formation of 6-TMR-Tre-

monomycolate.

Localization in the Mycomembrane: The newly synthesized fluorescent glycolipid is then

integrated into the mycomembrane, allowing for direct visualization of its structure and

dynamics.

This process is dependent on the metabolic activity of the bacteria, as heat-killed cells do not

incorporate the probe. Furthermore, the labeling can be competitively inhibited by the addition

of unlabeled trehalose, confirming the specificity of the uptake and incorporation pathway[1].
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Signaling pathway of 6-TMR-Tre uptake and incorporation.

Physicochemical and Photophysical Properties
The utility of a fluorescent probe is largely determined by its photophysical characteristics. 6-

TMR-Tre is based on the bright and photostable tetramethylrhodamine (TMR) fluorophore.
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Property Value Reference

Molecular Weight 753.75 g/mol

Molecular Formula C₃₇H₄₃N₃O₁₄

Solubility Soluble to 5 mg/mL in DMSO

Purity ≥98%

Excitation Max (λex) 532 nm

Emission Max (λem) 580 nm

Molar Extinction Coefficient (ε)
~90,000 cm⁻¹M⁻¹ (for 5(6)-

TAMRA)

Quantum Yield (Φ)

Not explicitly found for 6-TMR-

Tre. Rhodamine B, a related

dye, has a quantum yield of

0.36.

Storage Store at -20°C

Experimental Protocols
Synthesis of 6-TMR-Tre
6-TMR-Tre can be synthesized from a 6-azido-trehalose precursor, which is then coupled to a

TAMRA-NHS ester. A general two-step approach involves the initial synthesis of 6-amino-6-

deoxy-trehalose followed by its reaction with 5(6)-Carboxytetramethylrhodamine N-succinimidyl

ester (TAMRA-NHS).

Materials:

6-amino-6-deoxy-trehalose

5(6)-Carboxytetramethylrhodamine N-succinimidyl ester (TAMRA-NHS)

Anhydrous N,N-Dimethylformamide (DMF)

Triethylamine (TEA) or Diisopropylethylamine (DIEA)
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Reverse-phase high-performance liquid chromatography (RP-HPLC) system

Procedure:

Dissolution: Dissolve 6-amino-6-deoxy-trehalose in anhydrous DMF.

Addition of Base: Add TEA or DIEA to the solution to act as a base.

Coupling Reaction: Add TAMRA-NHS to the reaction mixture. The reaction is typically carried

out at room temperature and protected from light.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Purification: Once the reaction is complete, purify the crude product by RP-HPLC to obtain 6-

TMR-Tre.

Characterization: Confirm the identity and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).
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Synthesis Workflow for 6-TMR-Tre
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General workflow for the synthesis of 6-TMR-Tre.
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Bacterial Labeling Protocol
This protocol is a general guideline for labeling Mycobacterium smegmatis (M. smegmatis), a

commonly used model organism. Optimization may be required for other mycobacterial

species.

Materials:

M. smegmatis culture in logarithmic growth phase

7H9 broth supplemented with ADC (albumin-dextrose-catalase) and tween 80

6-TMR-Tre stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Microcentrifuge tubes

Procedure:

Culture Preparation: Grow M. smegmatis in 7H9 broth to mid-log phase (OD₆₀₀ ≈ 0.4-0.6).

Labeling: Dilute the 6-TMR-Tre stock solution in the culture medium to a final concentration

of 100 µM. Incubate the bacterial culture with the probe for 3-4 hours at 37°C with shaking.

For shorter pulse-labeling experiments, incubation times of 5, 15, or 30 minutes can be used.

Washing: Pellet the labeled bacteria by centrifugation (e.g., 8000 x g for 5 minutes).

Resuspension: Discard the supernatant and wash the cell pellet with PBS. Repeat the

washing step two more times to remove unincorporated probe.

Imaging: Resuspend the final cell pellet in PBS or appropriate imaging medium for

microscopy.

Super-Resolution Microscopy (Structured Illumination
Microscopy - SIM)
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6-TMR-Tre is well-suited for super-resolution imaging techniques like Structured Illumination

Microscopy (SIM), which can reveal subcellular details of the mycomembrane.

Instrumentation:

A commercial or custom-built SIM microscope equipped with appropriate laser lines (e.g.,

561 nm for TMR) and detectors.

Procedure:

Sample Preparation: Prepare a slide with the labeled and washed bacterial suspension. A

thin agarose pad can be used to immobilize the bacteria for imaging.

Image Acquisition:

Locate the bacteria using conventional fluorescence microscopy.

Switch to SIM mode for image acquisition.

Acquire a series of raw images with different illumination patterns (typically 9-15 images

per 2D slice).

Acquire a Z-stack of images to obtain 3D information.

Image Reconstruction:

Use the microscope's software or open-source programs to process the raw SIM data.

The reconstruction algorithm will generate a super-resolved image with approximately

doubled resolution compared to conventional microscopy.

Image Analysis:

Analyze the reconstructed images to visualize the localization of 6-TMR-Tre within the

mycomembrane, such as at the cell poles and septa.
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Experimental Workflow for Bacterial Imaging
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Workflow for labeling and imaging bacteria with 6-TMR-Tre.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12362503/docs?utm_src=pdf-body-img#a-technical-guide-to-6-tmr-tre-for-advanced-bacterial-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Future Perspectives
6-TMR-Tre offers a powerful approach to study various aspects of mycobacterial biology,

including:

Cell wall dynamics: Real-time imaging of mycomembrane synthesis and remodeling.

Drug efficacy studies: Assessing the impact of antimicrobial agents on cell wall integrity and

synthesis.

Host-pathogen interactions: Visualizing bacteria within host cells to understand infection

processes.

High-throughput screening: Developing assays for the discovery of new anti-mycobacterial

drugs.

The development of new fluorescent trehalose analogs with improved photophysical properties,

such as increased quantum yield and red-shifted excitation and emission, will further enhance

their utility in advanced imaging applications. The combination of 6-TMR-Tre with other

fluorescent probes targeting different cellular components will enable multi-color imaging to

provide a more holistic view of mycobacterial physiology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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